3-Bromo-4-methoxy-5-nitropyridine

Specification

• CAS No.: 31872-76-1
• Molecular Formula: C6H5BrN2O3
• Molecular Weight: 233.02 g/mol
• IUPAC Name: 3-bromo-4-methoxy-5-nitropyridine
• Standard InChI: InChI=1S/C6H5BrN2O3/c1-12-6-4(7)2-8-3-5(6)9(10)11/h2-3H,1H3
• Standard InChI Key: UIQZXGXNJIZTOQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=NC=C1[N+](=O)[O-])Br
• Canonical SMILES: COC1=C(C=NC=C1[N+](=O)[O-])Br

Introduction

Chemical Properties and Structure

Molecular Identification

3-Bromo-4-methoxy-5-nitropyridine is a substituted pyridine with a molecular formula of C6H5BrN2O3 and a molecular weight of 233.02 g/mol. The compound features three key functional groups attached to a pyridine ring: a bromine atom at position 3, a methoxy group at position 4, and a nitro group at position 5. This specific arrangement of substituents creates a unique electronic environment that influences its chemical behavior and reactivity patterns.

Chemical Identification Data

The compound's complete chemical identification data provides essential information for researchers working with this substance:

Property	Value
CAS Number	31872-76-1
IUPAC Name	3-bromo-4-methoxy-5-nitropyridine
Molecular Formula	C6H5BrN2O3
Molecular Weight	233.02 g/mol
LogP	2.28410
Standard InChI	InChI=1S/C6H5BrN2O3/c1-12-6-4(7)2-8-3-5(6)9(10)11/h2-3H,1H3
Standard InChIKey	UIQZXGXNJIZTOQ-UHFFFAOYSA-N

The LogP value of approximately 2.28 suggests moderate lipophilicity, indicating a balance between hydrophilic and hydrophobic properties. This characteristic is significant for its potential applications in chemical synthesis and biological studies.

Chemical Reactivity

General Reactivity Profile

3-Bromo-4-methoxy-5-nitropyridine exhibits reactivity patterns typical of substituted pyridines, with particular potential for nucleophilic substitutions at the β-position of the pyridine nucleus. The presence of three different functional groups—bromine, methoxy, and nitro—significantly influences its chemical behavior and creates multiple sites for potential reactions.

Influence of Functional Groups

Each functional group contributes distinctly to the compound's reactivity:

• Bromine at position 3: Acts as an excellent leaving group, making this position highly susceptible to nucleophilic aromatic substitution reactions.

• Methoxy group at position 4: Contributes electron density to the pyridine ring through resonance effects.

• Nitro group at position 5: Serves as a strong electron-withdrawing group, activating the ring toward nucleophilic attack.

This combination of electron-donating and electron-withdrawing groups creates a "push-pull" electronic system that can enhance reactivity at specific positions of the pyridine ring.

Synthesis and Preparation

Stock Solution Preparation

For research applications, stock solutions of 3-bromo-4-methoxy-5-nitropyridine can be prepared at various concentrations depending on the experimental requirements:

Amount of Compound	Volume Required for Concentration
	1 mM
1 mg	4.2915 mL
5 mg	21.4574 mL
10 mg	42.9148 mL

This preparation guide provides researchers with the necessary calculations for solution preparation in laboratory settings.

Hazard Code	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

These hazard statements indicate that appropriate personal protective equipment should be used when handling this compound, including gloves, eye protection, and adequate ventilation.

Comparison with Similar Compounds

Structural Analogs

3-Bromo-4-methoxy-5-nitropyridine shares structural similarities with several related compounds, each differing in the arrangement or identity of substituents on the pyridine ring.

Compound	Molecular Formula	Molecular Weight	Key Structural Differences
3-Bromo-4-methoxy-5-nitropyridine	C6H5BrN2O3	233.02	Reference compound
3-Bromo-5-nitro-4-pyridinol	C5H3BrN2O3	218.99	Contains hydroxyl instead of methoxy at position 4
3-Bromo-4-methoxy-5-methyl-pyridine	C7H8BrNO	202.05	Contains methyl instead of nitro at position 5
3-Bromo-4-methoxy-pyridine	C6H6BrNO	188.02	Lacks the nitro group at position 5

These structural variations result in different physical properties, reactivity patterns, and potential applications.

Reactivity Comparisons

The reactivity of these related compounds varies based on their substitution patterns:

• The presence of a hydroxyl group (as in 3-Bromo-5-nitro-4-pyridinol) instead of a methoxy group can enhance hydrogen bonding capabilities and increase water solubility.

• The replacement of the nitro group with a methyl group (as in 3-Bromo-4-methoxy-5-methyl-pyridine) significantly alters the electronic properties, reducing the electron-withdrawing effects and changing reactivity patterns.

• The absence of the nitro group entirely (as in 3-Bromo-4-methoxy-pyridine) results in a compound with different electronic distribution and altered reactivity profile.

Future Research Directions

Synthetic Methodology Development

Future research efforts could focus on developing improved synthetic methodologies for 3-bromo-4-methoxy-5-nitropyridine, aiming for:

• Higher yields and purity

• More environmentally friendly reaction conditions

• Scalable processes for industrial applications

• Selective functionalization at specific positions

Applications Exploration

The unique structure and reactivity of this compound suggest potential applications that warrant further investigation:

• Development of pharmaceutical intermediates

• Creation of advanced materials with specific electronic properties

• Use in catalytic systems

• Application in coordination chemistry with various metals